Cas no 1240564-46-8 (1-(3-Fluorobenzoyl)-3-methylpiperazine)

• Product Name: 1-(3-Fluorobenzoyl)-3-methylpiperazine
• CAS No: 1240564-46-8
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• MDL: MFCD16811459
• CID: 4690020
• Update Time: 2025-05-27

1-(3-Fluorobenzoyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzoyl)-3-methylpiperazine

• MDL： MFCD16811459
• Inchi： 1S/C12H15FN2O/c1-9-8-15(6-5-14-9)12(16)10-3-2-4-11(13)7-10/h2-4,7,9,14H,5-6,8H2,1H3
• InChI Key： GEKAQEZWMKZGCA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(N1CCNC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Topological Polar Surface Area: 32.299

Additional information on 1-(3-Fluorobenzoyl)-3-methylpiperazine

Comprehensive Overview of 1-(3-Fluorobenzoyl)-3-methylpiperazine (CAS 1240564-46-8): Properties, Applications, and Research Insights

1-(3-Fluorobenzoyl)-3-methylpiperazine (CAS 1240564-46-8) is a fluorinated organic compound featuring a piperazine core substituted with a 3-fluorobenzoyl group and a methyl moiety. This structurally unique molecule has garnered attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery, particularly in modulating central nervous system (CNS) targets. Its fluorine atom enhances metabolic stability and bioavailability, aligning with modern medicinal chemistry trends.

Recent studies highlight the role of 1-(3-Fluorobenzoyl)-3-methylpiperazine in designing selective receptor ligands, especially for G-protein-coupled receptors (GPCRs). Researchers are exploring its utility in developing therapies for neurological disorders, leveraging its blood-brain barrier (BBB) permeability. The compound’s synthetic versatility also makes it valuable for high-throughput screening libraries, addressing growing demand for novel bioactive molecules in precision medicine.

From a chemical synthesis perspective, CAS 1240564-46-8 exemplifies advancements in heterocyclic chemistry. Its preparation typically involves amide coupling between 3-fluorobenzoic acid derivatives and N-methylpiperazine, optimized for yield and purity. Analytical techniques like HPLC and NMR confirm its structural integrity, critical for quality control in industrial and academic settings. Environmental considerations, such as green chemistry principles, are increasingly applied to its production.

In the context of drug development, this compound’s pharmacokinetic profile is a focal point. Its logP value and hydrogen bonding capacity suggest balanced lipophilicity, a key factor in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. Computational modeling studies predict interactions with serotonin and dopamine receptors, sparking interest in mental health applications. These attributes align with trending searches for "fluorine in drug design" and "CNS-targeted small molecules."

The commercial availability of 1-(3-Fluorobenzoyl)-3-methylpiperazine supports custom synthesis and contract research organizations (CROs). Suppliers emphasize cGMP compliance and batch-to-batch consistency, responding to industry demands for reproducible intermediates. Regulatory frameworks like REACH and FDA guidelines ensure its safe handling, though it remains non-classified as hazardous under current standards.

Emerging applications include its use in proteomics and chemical biology probes, where its fluorescent labeling potential is under investigation. Collaborations between academia and biotech firms aim to exploit its scaffold diversity for fragment-based drug discovery. Such innovations resonate with popular queries like "small molecule probes for imaging" and "piperazine derivatives in therapeutics."

Future directions for CAS 1240564-46-8 may involve structure-activity relationship (SAR) studies to refine its selectivity. With the rise of AI-driven drug discovery, this compound’s data-rich profile could feed machine learning algorithms predicting new bioisosteres. As sustainability gains traction, catalytic methods for its synthesis will likely evolve, addressing searches for "eco-friendly fluorination techniques."